Cas no 525-72-4 (1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol)

1-Methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol is a synthetic organic compound belonging to the tetrahydroisoquinoline class, characterized by its dihydroxylated aromatic ring and methyl substitution at the 1-position. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in pharmaceutical and biochemical research. The compound's catechol moiety suggests utility in studies involving neurotransmitter analogs, antioxidant properties, or metal chelation. Its well-defined synthetic pathway allows for high purity and reproducibility, supporting rigorous experimental applications. Researchers may explore its derivatives for their pharmacological or catalytic potential, leveraging its structural versatility. Proper handling is advised due to the reactivity of the hydroxyl groups.

1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol structure

525-72-4 structure

Product Name:1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol

CAS No:525-72-4

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD00056097

CID:376197

PubChem ID:54456

Update Time:2025-05-28

1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol Chemical and Physical Properties

Names and Identifiers

- 6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl-
- 1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol
- SALSOLINOL
- 1,2,3,4-TETRAHYDRO-1-METHYL-6,7-ISOQUINOLINEDIOL
- 1-Methyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
- 6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl
- Salsolinol hbr
- 51619CO22Q
- (+/-)-SALSOLINOL
- SALSOLINOL, (+/-)-
- SCHEMBL1627427
- 1-Methyl-1,2,3,4-tetrahydro-6,7-isoquinolinediol #
- BDBM50291684
- CHEMBL416732
- Q2215280
- (R)-Salsolinol
- PD046731
- (+/-) Salsolinol
- 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-
- EN300-34860
- 1-Methyl-1,2,3,4-tetrahydro-isoquinoline-6,7-diol
- (+)-Salsolinol
- BRD-A26112980-004-01-6
- 525-72-4
- DTXSID70862117
- AKOS006242625
- CHEBI:88801
- (+)-(R)-Salsolinol
- CHEBI:194221
- (R)-(+)-Salsolinol
- 1-Methyl-6,7-dihydroxytetrahydroisoquinoline
- Isoquinoline, 1,2,3,4-tetrahydro-6,7-dihydroxy-1-methyl-
- NS00014919
- 1,2,3,4-tetrahydro-1-methylisoquinoline-6,7-diol
- Oprea1_470083
- UNII-51619CO22Q
- MDL： MFCD00056097
- Inchi： 1S/C10H13NO2/c1-6-8-5-10(13)9(12)4-7(8)2-3-11-6/h4-6,11-13H,2-3H2,1H3
- InChI Key： IBRKLUSXDYATLG-UHFFFAOYSA-N
- SMILES： OC1C(=CC2CCNC(C)C=2C=1)O

Computed Properties

Exact Mass: 179.09500
Monoisotopic Mass: 179.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 52.5Å²

Experimental Properties

Density: 1.201
PSA: 52.49000
LogP: 1.63330

1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-34860-0.05g	1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol	525-72-4	95.0%	0.05g	$119.0	2025-03-18
Enamine	EN300-34860-1g	1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol	525-72-4		1g	$142.0	2023-09-03
Enamine	EN300-34860-5g	1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol	525-72-4		5g	$410.0	2023-09-03
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Enamine	EN300-34860-0.1g	1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol	525-72-4	95.0%	0.1g	$125.0	2025-03-18
Enamine	EN300-34860-0.25g	1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol	525-72-4	95.0%	0.25g	$131.0	2025-03-18
Enamine	EN300-34860-0.5g	1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol	525-72-4	95.0%	0.5g	$136.0	2025-03-18
Enamine	EN300-34860-1.0g	1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol	525-72-4	95.0%	1.0g	$142.0	2025-03-18
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